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Introduction

Rapamycin, also known as Sirolimus, is a macrolide compound that is a potent and specific
inhibitor of the mammalian target of rapamycin (mTOR), a crucial serine/threonine kinase
involved in regulating cell growth, proliferation, and survival. It functions by forming a complex
with the intracellular receptor FKBP12, which then binds to and allosterically inhibits mTOR
Complex 1 (mTORC1). Due to its central role in cell signaling, rapamycin is widely used in cell
culture experiments to study cellular processes such as autophagy, cell cycle progression, and
apoptosis. This document provides detailed application notes and protocols for the use of
Rapamycin in cell culture.

Mechanism of Action and Signaling Pathway

Rapamycin exerts its effects by inhibiting the mTOR signaling pathway. mTOR
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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